Cas no 1261758-80-8 (2-Cyano-5-methylbenzoic acid)

2-Cyano-5-methylbenzoic acid structure
2-Cyano-5-methylbenzoic acid structure
Product Name:2-Cyano-5-methylbenzoic acid
CAS No:1261758-80-8
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD18394325
CID:2854734
Update Time:2023-04-04

2-Cyano-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-5-methylbenzoic acid
    • Benzoic acid, 2-cyano-5-methyl-
    • MDL: MFCD18394325
    • Inchi: 1S/C9H7NO2/c1-6-2-3-7(5-10)8(4-6)9(11)12/h2-4H,1H3,(H,11,12)
    • InChI Key: OCAHEQHAKMABCT-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(C)=CC=C1C#N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

2-Cyano-5-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015018792-250mg
2-Cyano-5-methylbenzoic acid
1261758-80-8 97%
250mg
484.80 USD 2021-06-18
Alichem
A015018792-500mg
2-Cyano-5-methylbenzoic acid
1261758-80-8 97%
500mg
839.45 USD 2021-06-18
Alichem
A015018792-1g
2-Cyano-5-methylbenzoic acid
1261758-80-8 97%
1g
1,519.80 USD 2021-06-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD322973-1g
2-Cyano-5-methylbenzoic acid
1261758-80-8 98+%
1g
¥4039.0 2023-04-04
Oakwood
214343-5g
2-Cyano-5-methylbenzoic acid
1261758-80-8
5g
$2079.00 2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1514640-1g
2-Cyano-5-methylbenzoic acid
1261758-80-8 98%
1g
¥5493.00 2024-08-09
Crysdot LLC
CD12164870-5g
2-Cyano-5-methylbenzoic acid
1261758-80-8 95+%
5g
$1749 2024-07-23
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.